Cas no 2172244-53-8 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid
• CAS No: 2172244-53-8
• MF: C₂₂H₁₉N₃O₆S
• MW: 453.467764139175
• CID: 6362241
• PubChem ID: 165582592
• Update Time: 2025-10-30

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid
• 2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}oxy)propanoic acid
• EN300-1560683
• 2172244-53-8

• Inchi： 1S/C22H19N3O6S/c1-12(20(27)28)31-25-19(26)18-10-23-21(32-18)24-22(29)30-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-10,12,17H,11H2,1H3,(H,25,26)(H,27,28)(H,23,24,29)
• InChI Key： RUHWMXNGHNMLGD-UHFFFAOYSA-N
• SMILES： S1C(C(NOC(C(=O)O)C)=O)=CN=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 453.09945651g/mol
• Monoisotopic Mass: 453.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 155Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid

Comprehensive Analysis of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid (CAS No. 2172244-53-8)

The compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid (CAS No. 2172244-53-8) is a sophisticated Fmoc-protected derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a thiazole ring and a propanoic acid linker, makes it invaluable for researchers exploring drug discovery, biomolecular labeling, and proteomics. This article delves into its properties, applications, and relevance in cutting-edge scientific research.

In recent years, the demand for Fmoc-based protecting groups has surged due to their compatibility with solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) moiety in this compound ensures selective deprotection under mild conditions, a critical feature for synthesizing complex peptides. Researchers frequently search for "Fmoc-thiazole derivatives" or "CAS 2172244-53-8 applications," reflecting its niche yet growing importance in biotechnology and pharmaceutical development.

The thiazol-5-ylformamido segment of the molecule enhances its reactivity, enabling efficient cross-coupling reactions and click chemistry applications. This aligns with trending topics like "bioorthogonal chemistry" and "targeted drug delivery," where precise molecular modifications are paramount. Additionally, its propanoic acid tail facilitates solubility in aqueous and organic media, addressing common challenges in peptide purification.

From an SEO perspective, terms like "Fmoc-protected thiazole synthesis" and "2172244-53-8 supplier" are frequently queried, underscoring the compound's commercial and academic relevance. Its role in antibody-drug conjugates (ADCs) and fluorescent probes further elevates its profile in cancer research and diagnostic imaging.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}oxy)propanoic acid exemplifies innovation in chemical biology. Its versatility and compatibility with modern high-throughput screening techniques position it as a cornerstone in next-generation therapeutics. As interest in personalized medicine grows, this compound is poised to play a pivotal role in advancing precision healthcare solutions.